Cas no 2229422-14-2 (methyl 1-methyl-5-(piperidin-4-yl)-1H-pyrrole-2-carboxylate)

• Product Name: methyl 1-methyl-5-(piperidin-4-yl)-1H-pyrrole-2-carboxylate
• CAS No: 2229422-14-2
• MF: C₁₂H₁₈N₂O₂
• MW: 222.283523082733
• CID: 5829853
• PubChem ID: 165674025
• Update Time: 2025-10-31

methyl 1-methyl-5-(piperidin-4-yl)-1H-pyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1-methyl-5-(piperidin-4-yl)-1H-pyrrole-2-carboxylate
• 2229422-14-2
• EN300-1728050

• Inchi： 1S/C12H18N2O2/c1-14-10(9-5-7-13-8-6-9)3-4-11(14)12(15)16-2/h3-4,9,13H,5-8H2,1-2H3
• InChI Key： XJVOEKLGYSTLJL-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC=C(C2CCNCC2)N1C)=O

Computed Properties

• Exact Mass: 222.136827821g/mol
• Monoisotopic Mass: 222.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 43.3Ų

Additional information on methyl 1-methyl-5-(piperidin-4-yl)-1H-pyrrole-2-carboxylate

Methyl 1-methyl-5-(piperidin-4-yl)-1H-pyrrole-2-carboxylate (CAS No. 2229422-14-2): A Comprehensive Overview

Methyl 1-methyl-5-(piperidin-4-yl)-1H-pyrrole-2-carboxylate, identified by its CAS number 2229422-14-2, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, featuring a pyrrole core substituted with a methyl group and a piperidine moiety, has garnered attention due to its potential applications in drug discovery and development. The unique structural features of this compound make it a valuable scaffold for designing novel therapeutic agents.

The pyrrole ring is a heterocyclic aromatic structure that is widely present in numerous bioactive molecules. Its presence in Methyl 1-methyl-5-(piperidin-4-yl)-1H-pyrrole-2-carboxylate contributes to its ability to interact with biological targets, making it a promising candidate for further investigation. The piperidine substituent further enhances the compound's pharmacological profile by introducing additional binding sites and modulating its solubility and bioavailability.

In recent years, there has been a growing interest in the development of small molecule inhibitors targeting various biological pathways. Methyl 1-methyl-5-(piperidin-4-yl)-1H-pyrrole-2-carboxylate has been explored as a potential lead compound in several research studies aimed at identifying novel therapeutic interventions. Its structural framework allows for modifications that can fine-tune its interactions with specific biological targets, making it a versatile tool for medicinal chemists.

One of the most compelling aspects of Methyl 1-methyl-5-(piperidin-4-yl)-1H-pyrrole-2-carboxylate is its potential role in the treatment of neurological disorders. The combination of the pyrrole and piperidine moieties suggests that this compound may have neuroprotective properties, which are of great interest in the context of aging populations and the increasing prevalence of neurodegenerative diseases. Preclinical studies have indicated that derivatives of this compound may interfere with pathways involved in neuroinflammation and oxidative stress, offering a new approach to managing these conditions.

The synthesis of Methyl 1-methyl-5-(piperidin-4-yl)-1H-pyrrole-2-carboxylate involves multi-step organic reactions that highlight the ingenuity of modern synthetic chemistry. The process typically begins with the functionalization of the pyrrole ring, followed by the introduction of the methyl and piperidine groups. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity, ensuring that the final product is suitable for further pharmacological evaluation.

In addition to its potential applications in neurological disorders, Methyl 1-methyl-5-(piperidin-4-yl)-1H-pyrrole-2-carboxylate has also been investigated for its antimicrobial properties. The structural features of this compound allow it to disrupt bacterial cell membranes and inhibit key enzymatic processes, making it a promising candidate for developing new antibiotics. As antibiotic resistance continues to pose a significant global health challenge, compounds like Methyl 1-methyl-5-(piperidin-4-yl)-1H-pyrrole-2-carboxylate offer hope for discovering novel therapeutic strategies.

The pharmacokinetic profile of Methyl 1-methyl-5-(piperidin-4-yll)-1H-pyrrole}-\text{carboxy}l\text{ate}

The development of Methyl \textbf{1-methy}l-\textbf{5-(pi}peridi\textbf{n}-\textbf{4-y})l-\textbf{IH-pyrro}le-\textbf{2-ca}rboxy}l\textbf{ate} has been supported by collaborations between academic institutions and pharmaceutical companies. These partnerships have facilitated access to cutting-edge technologies and expertise, enabling researchers to conduct comprehensive studies on its pharmacological properties. The results from these studies have provided valuable insights into the compound's mechanisms of action and potential therapeutic applications.

In conclusion, Methyl \textbf{1-methy}l-\textbf{5-(pi}peridi\textbf{n}-\textbf{4-y})l-\textbf{IH-pyrro}le-\textbf{2-ca}rboxy}l\textbf{ate} (CAS No. \textbf{2229422}-\textbf{14}-\textbf{2}) is a compound with significant promise in the field of pharmaceutical chemistry. Its unique structural features make it a valuable scaffold for designing novel therapeutic agents, particularly those targeting neurological disorders and antimicrobial infections. Ongoing research continues to uncover new applications for this compound, highlighting its importance as a lead molecule in drug discovery efforts.